2-(2-(Furan-2-yl)phenyl)acetic acid
Overview
Description
2-(2-(Furan-2-yl)phenyl)acetic acid is a heteroarene . It is one of the compounds detected in tobacco smoke condensate .
Synthesis Analysis
The Phenyl-acetic acid furan-2-ylmethylene-hydrazide was synthesized from methyl phenylacetate, hydrazine hydrate, and furfural, and then reacted with nickel chloride hexahydrate to form a complex .Molecular Structure Analysis
The molecular formula of 2-(2-(Furan-2-yl)phenyl)acetic acid is C12H10O3 . The X-ray single crystal diffraction showed that the crystal of H2L belonged to the monoclinic system, space group P2 (1)/c .Chemical Reactions Analysis
The reaction involves a Michael addition of a hydride nucleophile to the enone subunit, followed by a Lewis-acid-assisted cyclization and the formation of a furan–indium intermediate .Physical And Chemical Properties Analysis
The molecular weight of 2-(2-(Furan-2-yl)phenyl)acetic acid is 202.21 g/mol . The compound has a topological polar surface area of 50.4 Ų .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “2-(2-(Furan-2-yl)phenyl)acetic acid”, have shown significant antibacterial activity . They have been used in the fight against bacterial strain-caused infection . The rise in drug resistance to clinically utilized anti-infectives has necessitated the search for new antimicrobial compounds with distinct mechanisms of action .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. As a result, they have been employed as medicines in a number of distinct disease areas . They are one of the most powerful tools in the fight against bacterial strain-caused infection .
Therapeutic Advantages
Furan has a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .
Synthesis of Bioactive Compounds
“2-(2-(Furan-2-yl)phenyl)acetic acid” can be used in the synthesis of bioactive compounds . These compounds have a wide range of applications in medicinal chemistry, including the development of new drugs .
Antioxidants
“2-(2-(Furan-2-yl)phenyl)acetic acid” can also be used to synthesize antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Biomass Conversion
Furan platform chemicals (FPCs), including “2-(2-(Furan-2-yl)phenyl)acetic acid”, are directly available from biomass . They can be economically synthesized from biomass, offering a sustainable alternative to traditional resources such as crude oil .
Synthesis of Chiral Furans
Furan platform chemicals (FPCs) can be used in the synthesis of chiral furans . Chiral furans are a type of organic compound that has a non-superimposable mirror image, similar to left and right hands . They are important in the field of pharmaceuticals and agrochemicals .
Green Chemistry
The use of furan platform chemicals (FPCs) in the synthesis of various compounds aligns with the principles of green chemistry . This involves designing chemical products and processes that reduce or eliminate the use and generation of hazardous substances .
Mechanism of Action
Target of Action
It’s known that furan derivatives have been found in many important synthetic drug molecules, which bind with high affinity to multiple receptors . This suggests that 2-(2-(Furan-2-yl)phenyl)acetic acid may also interact with multiple targets.
Mode of Action
It’s known that furan derivatives have a wide range of biological and pharmacological characteristics . This suggests that the compound may interact with its targets in a way that triggers a variety of biological responses.
Biochemical Pathways
Furan derivatives are known to exhibit a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
It’s known that the compound is a solid at room temperature , which may influence its bioavailability.
Result of Action
Furan derivatives are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that the compound may have a broad spectrum of molecular and cellular effects.
Action Environment
It’s known that the compound should be stored in a dry, room temperature environment . This suggests that certain environmental conditions may affect the compound’s stability and efficacy.
Safety and Hazards
properties
IUPAC Name |
2-[2-(furan-2-yl)phenyl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3/c13-12(14)8-9-4-1-2-5-10(9)11-6-3-7-15-11/h1-7H,8H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWVWPEMJYQLBGQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)O)C2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401303417 |
Source
|
| Record name | 2-(2-Furanyl)benzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401303417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
568630-25-1 |
Source
|
| Record name | 2-(2-Furanyl)benzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=568630-25-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Furanyl)benzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401303417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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